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Compound of Interest

Compound Name: Bismuth hydroxide

Cat. No.: B076595

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
bismuth hydroxide (Bi(OH)s), focusing on its molar mass and density. This document details
standard experimental protocols for the synthesis and characterization of this compound,
tailored for professionals in research and drug development.

Core Physicochemical Data

Bismuth hydroxide is an inorganic compound that typically appears as a white or yellowish-
white amorphous powder. It is of significant interest in pharmaceuticals, particularly for its use
in gastrointestinal medications. Accurate determination of its molar mass and density is
fundamental for quality control, formulation development, and regulatory compliance.

Quantitative Data Summary

The molar mass and density of bismuth hydroxide are critical parameters for stoichiometric
calculations and material handling. The following table summarizes the reported values from
various sources. The variation in density values can be attributed to differences in the
material's physical form (e.qg., bulk vs. tapped density, degree of hydration, and crystallinity).

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b076595?utm_src=pdf-interest
https://www.benchchem.com/product/b076595?utm_src=pdf-body
https://www.benchchem.com/product/b076595?utm_src=pdf-body
https://www.benchchem.com/product/b076595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Notes

Calculated based on the
chemical formula Bi(OH)s.

Sources report values of

Molar Mass ~260.00 g/mol
260.00 g/mol , 260.001 g/mol ,
and 260.003 g/mol .[1][2][3][4]
[5]

) Commonly cited value for the

Density 4.36 g/cm?3 )
solid.[2][6][7]

4.96 g/cm?3 Reported value.[1]

~4.2 g/lcm?3 Estimated value.[3]

Experimental Protocols

This section details the methodologies for the synthesis and physical characterization of
bismuth hydroxide.

Synthesis of Bismuth Hydroxide via Chemical
Precipitation

Chemical precipitation is a common and scalable method for synthesizing bismuth hydroxide.
The process typically involves the reaction of a soluble bismuth salt with an alkaline solution to
precipitate the insoluble hydroxide.

Protocol:
o Preparation of Precursor Solutions:

o Prepare a solution of bismuth nitrate (Bi(NOs)s-5H20) by dissolving a known mass in
deionized water. A dilute acid (e.g., nitric acid) may be added to prevent premature
hydrolysis and precipitation of bismuth subnitrate.

o Prepare a separate alkaline solution, such as aqueous ammonia (NH2OH) or sodium
hydroxide (NaOH).
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» Precipitation:

o Slowly add the alkaline solution dropwise to the bismuth nitrate solution while stirring
vigorously. The reaction is typically performed at a controlled temperature, for instance,
between 20°C and 90°C.[5]

o Continuously monitor the pH of the mixture. The addition of the alkaline solution is
continued until the pH reaches a target range, often between 5.5 and 10, to ensure
complete precipitation of bismuth hydroxide.[2]

e Washing and Purification:
o The resulting white precipitate is separated from the solution by filtration or centrifugation.

o The precipitate is washed multiple times with deionized water to remove residual ions.
Washing is often continued until the conductivity of the filtrate is below a certain threshold
(e.g., <200 puS/cm) to ensure high purity.[5]

e Drying:

o The purified bismuth hydroxide precipitate is dried in an oven at a controlled temperature
(e.g., below 90°C) to remove water without causing thermal decomposition to bismuth
oxide (Bi203).[5]

e Milling (Optional):

o For applications requiring a specific particle size distribution, the dried powder may be
subjected to jet milling.[5]
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Solution Preparation
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Caption: Workflow for the synthesis of bismuth hydroxide via chemical precipitation.
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Determination of Molar Mass

The molar mass of a pure compound like bismuth hydroxide is typically not determined
experimentally in routine analysis. Instead, it is calculated based on its chemical formula
(Bi(OH)3) and the standard atomic weights of its constituent elements as provided by the
International Union of Pure and Applied Chemistry (IUPAC).

e Bismuth (Bi): ~208.980 g/mol
e Oxygen (0O): ~15.999 g/mol
e Hydrogen (H): ~1.008 g/mol

Calculation: Molar Mass = (1 x Atomic Mass of Bi) + (3 x Atomic Mass of O) + (3 x Atomic
Mass of H) Molar Mass = (208.980) + 3(15.999) + 3(1.008) = 259.997 g/mol

For novel compounds, colligative properties such as freezing point depression can be used for
experimental determination.[4][8] However, this method requires dissolving the solute in a
suitable solvent, which is not practical for bismuth hydroxide due to its insolubility in most
common solvents.

Determination of Density for Powdered Solids

The density of a powder can be expressed as either bulk density or true density. Bulk density
includes the volume of inter-particle spaces, while true density excludes it.

2.3.1 Bulk Density Determination
This method measures the volume of a known mass of powder in a graduated cylinder.
Protocol:

» Weigh a precise quantity of the dried bismuth hydroxide powder (e.g., 100 g, denoted as
m).

» Gently introduce the powder into a dry graduated cylinder of known capacity (e.g., 250 mL)
without compacting it.
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o Carefully level the powder surface and record the unsettled apparent volume (Vo).
o Calculate the bulk density using the formula: Bulk Density = m / Vo.

» For tapped density, the cylinder is mechanically tapped a specified number of times until the
volume becomes constant, and this final volume is used in the calculation.[1]

2.3.2 True Density Determination using a Pycnometer

This method determines the volume of the solid material itself by fluid displacement.

Protocol:

» Weigh a clean, dry pycnometer (a flask of a specific, constant volume), and record its mass.
e Add a known mass of the bismuth hydroxide powder to the pycnometer and weigh it again.

« Fill the pycnometer with a liquid of known density in which the powder is completely insoluble
(e.g., an inert solvent). Ensure all air bubbles are removed.

» Weigh the pycnometer containing the powder and the liquid.

» The weight of the displaced liquid can be determined, and from this, the volume of the
powder is calculated. The true density is then the mass of the powder divided by its
calculated volume.[3]
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Caption: Experimental workflows for determining the bulk and true density of powders.

Material Characterization Techniques

Beyond molar mass and density, a comprehensive characterization of bismuth hydroxide,
especially for pharmaceutical applications, involves several analytical techniques to determine
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its structure, purity, and morphology.

o X-ray Diffraction (XRD): Used to determine the crystalline structure of the material. Bismuth
hydroxide is often amorphous or microcrystalline.[9][10]

o Fourier-Transform Infrared Spectroscopy (FTIR): Identifies the functional groups present,
confirming the presence of hydroxide (O-H) groups and the absence of precursor materials.
[91[11]

e Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): These
imaging techniques are used to study the morphology, particle size, and particle size
distribution of the bismuth hydroxide powder.[10][11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
Bismuth Hydroxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076595#bismuth-hydroxide-molar-mass-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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